4-[2-(5-Trifluoromethylpyrazinyl)]-1-piperazinecarboxylic acid tert-butyl ester

• Molecular Formula: C14H19F3N4O2
• Molecular Weight: 332.32 g/mol
• IUPAC Name: tert-butyl 4-[5-(trifluoromethyl)pyrazin-2-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C14H19F3N4O2/c1-13(2,3)23-12(22)21-6-4-20(5-7-21)11-9-18-10(8-19-11)14(15,16)17/h8-9H,4-7H2,1-3H3
• InChI Key: YDOAVEASWZJLDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(N=C2)C(F)(F)F

Description

4-[2-(5-Trifluoromethylpyrazinyl)]-1-piperazinecarboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H19F3N4O2 and its molecular weight is 332.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 20 mL microwave vial was charged with 2-chloro-5-(trifluoromethyl)pyrazine (1 g, 5.48 mmol), rac-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (0.341 g, 0.55 mmol), Sodium tert-butoxide (0.632 g, 6.57 mmol), tert-butyl piperazine-1-carboxylate (1.020 g, 5.48 mmol) and a mixture of toluene (25 mL) and DMF (5 mL). The reaction mixture was degassed for 10 minutes with nitrogen, and then Tris(dibenzylideneacetone)dipalladium(0) (0.251 g, 0.27 mmol) was added. The reaction mixture was stirred at 105°C in an oil bath 12h. The solution was diluted with EtOAc and washed with saturated NaHCO3 solution, brine, dried over anhydrous Na2SO4, filtered and concentrated under reduced pressure. The crude material was loaded on a 80g silica gel column and purified on a Teledyne Isco instrument, eluting with 0% to 25% ethyl acetate in heptane to provide tert-butyl 4-(5-(trifluoromethyl)pyrazin-2-yl)piperazine-1-carboxylate (0.390 g, 21.41 %) as a solid.